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Compound of Interest

Compound Name: Dodecanedihydrazide

Cat. No.: B1346009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dodecanedihydrazide (DDH) is a versatile, long-chain dicarboxylic acid dihydrazide that has

garnered significant interest across various scientific and industrial domains. Its unique

molecular structure, featuring a flexible twelve-carbon aliphatic backbone and two reactive

hydrazide functional groups, imparts a range of desirable properties, making it a valuable

building block in polymer chemistry, a latent curing agent for epoxy resins, and a molecule of

interest for potential pharmacological applications. This technical guide provides an in-depth

overview of the core research applications of Dodecanedihydrazide, with a focus on

quantitative data, detailed experimental protocols, and the visualization of key processes.

Physicochemical Properties
Dodecanedihydrazide is a white to off-white crystalline solid. Its key physicochemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 4080-98-2 [1][2]

Molecular Formula C₁₂H₂₆N₄O₂ [1][2]

Molecular Weight 258.36 g/mol [1][2]

Melting Point ~190 °C [3]

Appearance
White to off-white crystalline

solid/powder
[2]

Solubility

Soluble in polar solvents like

water and alcohols; less

soluble in non-polar solvents.

[2]

Core Research Applications
The primary research and industrial applications of Dodecanedihydrazide can be categorized

into three main areas: polymer chemistry (as a curing agent and nucleating agent), and as a

precursor for molecules with potential pharmacological activity.

Latent Curing Agent for Epoxy Resins
Dodecanedihydrazide is widely recognized for its role as a latent curing agent in one-

component epoxy resin systems, particularly for powder coatings.[1][4] Its latency is a key

attribute, meaning it remains relatively unreactive at ambient temperatures, providing a long pot

life, and only initiates the curing process upon thermal activation.[1]

The curing mechanism involves the reaction of the hydrazide groups with the epoxy groups of

the resin through a ring-opening addition reaction. This process forms a highly cross-linked,

three-dimensional polymer network, transforming the resin into a hard, durable, and chemically

resistant material.[1]

Quantitative Performance Data (Illustrative)

While specific performance data for DDH-cured epoxies is highly dependent on the formulation

(e.g., type of epoxy resin, presence of accelerators and fillers), the following table provides an
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illustrative summary of the types of quantitative data that are critical for evaluating its

performance.

Parameter Typical Value Range Significance

Activation Temperature (DSC) 140 - 180 °C
Temperature at which the

curing reaction initiates.

Peak Exotherm Temperature

(DSC)
180 - 220 °C

Temperature at which the

curing reaction is fastest.

Glass Transition Temperature

(Tg)
120 - 160 °C

Indicates the thermal stability

of the cured resin.

Tensile Strength 60 - 90 MPa

Measures the material's

resistance to being pulled

apart.

Flexural Modulus 2.5 - 4.0 GPa

Indicates the material's

stiffness or resistance to

bending.

Experimental Protocol: Determination of Curing Profile by Differential Scanning Calorimetry

(DSC)

This protocol outlines a general procedure for characterizing the curing profile of an epoxy

resin formulation containing Dodecanedihydrazide.

Sample Preparation: Accurately weigh 5-10 mg of the uncured epoxy resin formulation

containing a stoichiometric amount of Dodecanedihydrazide into a standard aluminum DSC

pan.

DSC Analysis:

Place the sample pan and an empty reference pan into the DSC cell.

Heat the sample from ambient temperature to approximately 250 °C at a constant heating

rate (e.g., 10 °C/min) under a nitrogen atmosphere.
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Record the heat flow as a function of temperature.

Data Analysis:

The onset temperature of the exothermic peak indicates the activation temperature of the

curing reaction.

The peak temperature of the exotherm represents the temperature of the maximum cure

rate.

The total heat of curing (ΔH) can be determined by integrating the area under the

exothermic peak.

The degree of cure at a given temperature or time can be calculated by comparing the

residual heat of reaction of a partially cured sample to the total heat of reaction of an

uncured sample.

Workflow for Epoxy Curing and Characterization.

Nucleating Agent for Polymers
Dodecanedihydrazide and its derivatives have been investigated as nucleating agents to

accelerate the crystallization rate of semi-crystalline polymers, most notably poly(L-lactic acid)

(PLLA).[5] A slow crystallization rate is a significant drawback for PLLA, limiting its processing

speed and applications. Nucleating agents create sites for crystal growth, increasing the overall

crystallization rate.

The derivative N,N'-bis(benzoyl)dodecanedihydrazide (BADH) has shown particular promise.

The proposed mechanism is chemical nucleation, where interactions between the nucleating

agent and the polymer chains facilitate the formation of crystal nuclei.

Quantitative Data: Effect of BADH on PLLA Crystallization

The following table summarizes the non-isothermal crystallization data for PLLA nucleated with

varying concentrations of BADH.
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BADH Concentration (wt%)
Crystallization Peak
Temperature (°C)

Crystallinity (%)

0 Not observed -

1 125.8 45.2

2 129.1 50.1

3 130.2 51.7

Data adapted from Cai et al., Polimery, 2018.

Experimental Protocol: Synthesis of N,N'-bis(benzoyl)dodecanedihydrazide (BADH)

This protocol describes the synthesis of BADH from Dodecanedihydrazide.

Synthesis of Benzoyl Chloride: Prepare benzoyl chloride from benzoic acid and thionyl

chloride according to standard laboratory procedures.

Reaction:

Dissolve Dodecanedihydrazide in N,N-dimethylformamide (DMF).

Cool the solution in an ice bath.

Add the prepared benzoyl chloride dropwise to the solution with continuous stirring for 1

hour.

Heat the mixture to 40 °C and stir for 4 hours.

Purification:

Filter the resulting white precipitate.

Wash the precipitate with water three times.

Dry the purified BADH overnight at 45 °C under vacuum.
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Characterization: Confirm the structure of the synthesized BADH using techniques such as

FT-IR and ¹H NMR spectroscopy.

Synthesis workflow for BADH.

Potential Pharmacological Applications
The hydrazide and hydrazone moieties are present in a number of compounds with

demonstrated biological activity. Research into derivatives of Dodecanedihydrazide for

pharmacological applications is an emerging area. While specific studies on DDH are limited,

the broader class of hydrazide derivatives has been investigated for various therapeutic effects,

including anticancer properties.

One study investigated a novel hydrazide compound for its anti-metastatic effects in a mouse

model of breast cancer. The study found that the compound could inhibit tumor growth and

reduce metastasis to the lungs. The mechanism of action was linked to the inhibition of

angiogenesis, as evidenced by a reduction in the expression of the endothelial cell marker

CD31.

Illustrative Signaling Pathway: PI3K/Akt/mTOR Pathway in Cancer

While no specific signaling pathway has been definitively elucidated for Dodecanedihydrazide
or its direct derivatives in the context of cancer, many anticancer agents exert their effects by

modulating key signaling pathways that control cell growth, proliferation, and survival. The

PI3K/Akt/mTOR pathway is a frequently dysregulated pathway in many cancers and is a

common target for therapeutic intervention. A hypothetical mechanism for a DDH derivative

could involve the inhibition of this pathway, leading to reduced cancer cell proliferation and

survival.

Hypothetical inhibition of the PI3K/Akt/mTOR pathway.

Potential in Drug Delivery

The long aliphatic chain of Dodecanedihydrazide provides a hydrophobic segment, while the

hydrazide groups are hydrophilic. This amphiphilic nature suggests its potential use in the

formation of nanoparticles or micelles for drug delivery applications. These self-assembled

structures could encapsulate hydrophobic drugs, improving their solubility and bioavailability.

However, specific research in this area is still in its early stages.
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Conclusion
Dodecanedihydrazide is a molecule with a diverse and expanding range of research

applications. Its primary role as a latent curing agent for epoxy resins is well-established, and

its use as a nucleating agent for polymers like PLLA shows significant promise for improving

material properties. The exploration of Dodecanedihydrazide and its derivatives in the

pharmacological and drug delivery fields represents an exciting frontier for future research. The

detailed protocols and quantitative data presented in this guide provide a solid foundation for

researchers and scientists looking to explore the potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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